molecular formula C16H34O4P- B8793569 Bis-(2-ethylhexyl) phosphate

Bis-(2-ethylhexyl) phosphate

Cat. No. B8793569
M. Wt: 321.41 g/mol
InChI Key: SEGLCEQVOFDUPX-UHFFFAOYSA-M
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Description

Bis-(2-ethylhexyl) phosphate is a useful research compound. Its molecular formula is C16H34O4P- and its molecular weight is 321.41 g/mol. The purity is usually 95%.
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properties

Product Name

Bis-(2-ethylhexyl) phosphate

Molecular Formula

C16H34O4P-

Molecular Weight

321.41 g/mol

IUPAC Name

bis(2-ethylhexyl) phosphate

InChI

InChI=1S/C16H35O4P/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)/p-1

InChI Key

SEGLCEQVOFDUPX-UHFFFAOYSA-M

Canonical SMILES

CCCCC(CC)COP(=O)([O-])OCC(CC)CCCC

physical_description

Liquid

Origin of Product

United States

Synthesis routes and methods

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